Cas no 2171874-39-6 (4-(1-aminocyclopentyl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(1-aminocyclopentyl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2171874-39-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6258473
• PubChem ID: 165786363
• Update Time: 2025-05-23

4-(1-aminocyclopentyl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopentyl)-2,2,6,6-tetramethylpiperidin-4-ol
• 2171874-39-6
• EN300-1647533

• Inchi： 1S/C14H28N2O/c1-11(2)9-14(17,10-12(3,4)16-11)13(15)7-5-6-8-13/h16-17H,5-10,15H2,1-4H3
• InChI Key： XQNHQJKRONSYAE-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)NC(C)(C)C1)C1(CCCC1)N

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-aminocyclopentyl)-2,2,6,6-tetramethylpiperidin-4-ol

4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol: A Comprehensive Overview

4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol, commonly referred to by its CAS number 2171874-39-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The molecule's structure is characterized by a piperidine ring substituted with a cyclopentyl group at the 4-position and methyl groups at the 2 and 6 positions. Additionally, the presence of an amino group (-NH₂) on the cyclopentyl ring introduces unique chemical properties and potential applications.

The synthesis of 4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol involves a multi-step process that typically begins with the preparation of the cyclopentylamine derivative. This is followed by a series of reactions, including alkylation and oxidation steps, to achieve the desired substitution pattern on the piperidine ring. The compound's structure makes it a valuable intermediate in organic synthesis due to its ability to undergo various functional group transformations. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production.

One of the most notable aspects of this compound is its role in drug discovery. The piperidine scaffold is well-known for its ability to modulate biological activity due to its rigid structure and potential for hydrogen bonding. Studies have shown that 4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol exhibits promising pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes make it an attractive candidate for use as a lead compound in the development of novel therapeutic agents.

In recent years, researchers have explored the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, it has been used as a building block in the construction of complex natural product analogs and synthetic drugs targeting various disease states. Its ability to form stable amide bonds with carboxylic acids has further expanded its utility in peptide synthesis and drug delivery systems.

The chemical stability of CAS No 2171874-39-6 under various reaction conditions has been extensively studied. It has been demonstrated that the compound can withstand harsh reaction environments while retaining its structural integrity. This property is particularly advantageous in industrial-scale syntheses where robustness and scalability are critical factors.

From an environmental standpoint, understanding the degradation pathways of 4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol is essential for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its decomposition mechanisms under different environmental conditions. These findings have provided valuable insights into designing more sustainable synthetic routes and waste management strategies.

In conclusion, CAS No 2171874-39-6, or 4-(1-Aminocyclopentyl)-2,2,6,6-Tetramethylpiperidin-4-ol, stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and pharmacological evaluations, position it as a key player in future drug discovery efforts.